Cas no 114661-01-7 (STn Epitope)

The STn epitope (Sialyl-Tn) is a tumor-associated carbohydrate antigen characterized by the α2,6-linked sialic acid residue attached to N-acetylgalactosamine (GalNAc). It is prominently expressed in various carcinomas, making it a valuable target for cancer research, diagnostics, and immunotherapy. The STn epitope is known for its high specificity to malignant tissues, with limited expression in normal cells, enhancing its utility as a biomarker. Its immunogenic properties also support its role in vaccine development and antibody-based therapies. The synthetic STn epitope is widely used in glycobiology studies, enabling investigations into glycosylation patterns, immune responses, and tumor progression mechanisms. Its well-defined structure ensures reproducibility in research applications.

STn Epitope structure

Product Name:STn Epitope

CAS No:114661-01-7

MF:C₂₂H₃₇N₃O₁₆

MW:599.539687871933

CID:156566

Update Time:2025-06-07

STn Epitope Chemical and Physical Properties

Names and Identifiers

- L-Serine,O-[2-(acetylamino)-6-O-(N-acetyl-a-neuraminosyl)-2-deoxy-a-D-galactopyranosyl]-
- STn Epitope
- 3-O-(2-acetamido-6-O-(N-acetylneuraminyl)-2-deoxygalactosyl)serine
- O-(5-acetamido-3,5-dideoxy-D-glycero-α-D-galacto-2-nonulopyranosylonic acid)-(2->6)-O-(2-acetamido-2-deoxy-α-D-galactopyranosyl)-(1->3)-L-serine
- (2R,4S,5R,6R)-5-(acetylamino)-2-({(2R,3R,4R,5R,6S)-5-(acetylamino)-6-[(2S)-2-amino-2-carboxyethoxy]-3,4-dihydroxytetrahydro-2H-pyran-2-yl}methoxy)-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydro-2H-pyran-2-carboxylic acid (non-preferred name)
- 3-O-(2-Acetamido-6-O-(N-acetyl-alpha-D-neuraminyl)-2-deoxy-alpha-D-galactosyl)-L-serine
- Aandgs
- 6-O-α-Sialyl-2-acetaMido-2-deoxy-α-D-galactopyranosyl-1-O-L-serine
- 2-Acetamido-6-O-(a-2-N-acetylneuraminyl)-2-deoxy-a-D-galactopyranosyl serine
- Serinyl 2-AcetaMido-2-deoxy-6-O-(α-2-N-AcetylnuraMinyl)-α-D-galactopyranosyl
- O-[2-(acetylaMino)-6-O-(N-acetyl-α-neuraMinosyl)-2-deoxy-α-D-galactopyranosyl]-L-serine
- Inchi： 1S/C22H37N3O16/c1-7(27)24-13-10(29)3-22(21(36)37,41-18(13)15(31)11(30)4-26)39-6-12-16(32)17(33)14(25-8(2)28)20(40-12)38-5-9(23)19(34)35/h9-18,20,26,29-33H,3-6,23H2,1-2H3,(H,24,27)(H,25,28)(H,34,35)(H,36,37)
- InChI Key： RMINQIRDFIBNLE-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)(CC(C(C1C(C(CO)O)O)NC(C)=O)O)OCC1C(C(C(C(OCC(C(=O)O)N)O1)NC(C)=O)O)O

Experimental Properties

Melting Point: 188°C
Stability/Shelf Life: Moisture Sensitive

STn Epitope Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S687000-0.5mg	STn Epitope	114661-01-7		0.5mg	$ 165.00	2022-06-03
TRC	S687000-1mg	STn Epitope	114661-01-7		1mg	$385.00	2023-05-17
TRC	S687000-2.5mg	STn Epitope	114661-01-7		2.5mg	$810.00	2023-05-17
TRC	S687000-5mg	STn Epitope	114661-01-7		5mg	$1326.00	2023-05-17
1PlusChem	1P000FF8-1mg	L-Serine, O-[2-(acetylamino)-6-O-(N-acetyl-α-neuraminosyl)-2-deoxy-α-D-galactopyranosyl]-	114661-01-7	95%	1mg	$1080.00	2025-02-18
A2B Chem LLC	AA19188-1mg	L-Serine, O-[2-(acetylamino)-6-O-(N-acetyl-α-neuraminosyl)-2-deoxy-α-D-galactopyranosyl]-	114661-01-7		1mg	$538.00	2024-04-20
A2B Chem LLC	AA19188-5mg	L-Serine, O-[2-(acetylamino)-6-O-(N-acetyl-α-neuraminosyl)-2-deoxy-α-D-galactopyranosyl]-	114661-01-7		5mg	$1538.00	2024-04-20
SHENG KE LU SI SHENG WU JI SHU	sc-212957-1mg	STn Epitope,	114661-01-7		1mg	￥1978.00	2023-09-05
TRC	S687000-.5mg	STn Epitope	114661-01-7		5mg	$201.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-212957-1 mg	STn Epitope,	114661-01-7		1mg	￥1,978.00	2023-07-10